N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2,6-difluorobenzyl)oxalamide

• IUPAC Name: N'-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[(2,6-difluorophenyl)methyl]oxamide
• InChI: InChI=1S/C18H20F2N4O4S/c1-18(2,3)24-15(11-8-29(27,28)9-14(11)23-24)22-17(26)16(25)21-7-10-12(19)5-4-6-13(10)20/h4-6H,7-9H2,1-3H3,(H,21,25)(H,22,26)
• InChI Key: LPQPBYYMOUUECM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C18H20F2N4O4S
• Molecular Weight: 426.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely complex, given its long chemical name. It may involve a pyrazole ring, which is a five-membered ring containing two nitrogen atoms, and a thieno ring, which is a five-membered ring containing one sulfur atom.

Scientific Research Applications

Structural Analysis and Supramolecular Chemistry

Research into compounds with tert-butyl and fluorobenzyl groups often focuses on their structural analysis and the formation of supramolecular structures. For example, studies on pyrazole derivatives highlight the diverse hydrogen-bonding patterns and molecular conformations these compounds can adopt, leading to various supramolecular architectures. This is significant for designing materials with specific physical properties, such as porosity, which is crucial in catalysis and separation processes (Castillo, Abonía, Cobo, & Glidewell, 2009).

Catalysis

Compounds containing tert-butyl and pyrazole rings have been explored for their catalytic properties. For instance, metal complexes with ligands similar to the structure mentioned can act as catalysts in the oxidation of alcohols, showcasing the potential of these compounds in enhancing the efficiency of chemical reactions. This application is particularly relevant in green chemistry, where the development of efficient and selective catalysts is key to sustainable industrial processes (Pereira et al., 2007).

Organic Synthesis and Modification

The structural motifs found in compounds like N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(2,6-difluorobenzyl)oxalamide are useful in organic synthesis. Research demonstrates their utility in creating novel organic molecules through reactions like N-debenzylation, which can lead to the development of new drugs, materials, and chemical probes. This underscores the importance of these compounds in expanding the toolkit available to synthetic chemists (Haddach, Kelleman, & Deaton-Rewolinski, 2002).

Safety and Hazards

The safety and hazards associated with this compound are not explicitly stated in the available resources.